Cas no 6315-71-5 ( )

• Product Name: &nbsp
• CAS No: 6315-71-5
• MF: C₂₀H₁₂Cl₂O
• MW: 339.214683532715
• CID: 958931
• PubChem ID: 228251
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-chlorophenyl)-2-benzofuran
• 1,3-bis-(4-chloro-phenyl)-5-phenyl-4,5-dihydro-1H-pyrazole
• 1,3-bis-(4-chloro-phenyl)-isobenzofuran
• 1,3-Bis-(4-chlor-phenyl)-5-phenyl-4,5-dihydro-1H-pyrazol
• 1,3-Bis-(4-chlor-phenyl)-isobenzofuran
• 5N-755
• AC1MJVGE
• Bionet1_003164
• CTK2H2443
• HMS577K06
• NSC21010
• 6315-71-5
• DTXSID30979134
• SCHEMBL8763513
• NSC-21010
•  

• Inchi： 1S/C20H12Cl2O/c21-15-9-5-13(6-10-15)19-17-3-1-2-4-18(17)20(23-19)14-7-11-16(22)12-8-14/h1-12H
• InChI Key： XEKONIYEODUVHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C2C=CC=CC2=C(C2C=CC(=CC=2)Cl)O1

Computed Properties

• Exact Mass: 338.02666
• Monoisotopic Mass: 338.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 483.1°C at 760 mmHg
• Flash Point: 245.9°C
• Refractive Index: 1.652
• PSA: 13.14
• LogP: 7.07360